1,2-Naphthalenedione, 4-(methylamino)-

• CAS No.: 57404-51-0
• Product Name: 1,2-Naphthalenedione, 4-(methylamino)-
• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 4-(methylamino)naphthalene-1,2-dione
• Standard InChI: InChI=1S/C11H9NO2/c1-12-9-6-10(13)11(14)8-5-3-2-4-7(8)9/h2-6,12H,1H3
• Standard InChIKey: BPGSNZXXCCSOAN-UHFFFAOYSA-N
• SMILES: CNC1=CC(=O)C(=O)C2=CC=CC=C21
• Canonical SMILES: CNC1=CC(=O)C(=O)C2=CC=CC=C21
• Appearance: Solid powder
• Description: DA-11004 is a synthetic, potent NADP-dependent isocitrate dehydrogenase (IDPc) inhibitor where IC50 for IDPc is 1.49 microM. DA-11004 inhibited the fatty acid synthesis in adipose tissues via IDPc inhibition, and it decreased the plasma glucose levels and FFA in HF diet-induced obesity of C57BL/6J mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DA-11004; DA 11004; DA11004; UNII-48M66E9ER2
• Reference: 1: Shin CY, Jung MY, Lee IK, Son M, Kim DS, Lim JI, Kim SH, Yoo M, Huh TL, Sohn YT, Kim WB. Anti-diabetic effects of DA-11004, a synthetic IDPc inhibitor in high fat high sucrose diet-fed C57BL/6J mice. Arch Pharm Res. 2004 Jan;27(1):48-52. PubMed PMID: 14969338.; 2: O'Dell LE, Parsons LH. Serotonin1B receptors in the ventral tegmental area modulate cocaine-induced increases in nucleus accumbens dopamine levels. J Pharmacol Exp Ther. 2004 Nov;311(2):711-9. Epub 2004 Jun 28. PubMed PMID: 15226384.; 3: Lin D, Parsons LH. Anxiogenic-like effect of serotonin(1B) receptor stimulation in the rat elevated plus-maze. Pharmacol Biochem Behav. 2002 Apr;71(4):581-7. PubMed PMID: 11888549.; 4: Parsons LH, Koob GF, Weiss F. RU 24969, a 5-HT1B/1A receptor agonist, potentiates cocaine-induced increases in nucleus accumbens dopamine. Synapse. 1999 May;32(2):132-5. PubMed PMID: 10231132.; 5: Parsons LH, Weiss F, Koob GF. Serotonin1B receptor stimulation enhances cocaine reinforcement. J Neurosci. 1998 Dec 1;18(23):10078-89. PubMed PMID: 9822762.; 6: O'Dell LE, Manzardo AM, Polis I, Stouffer DG, Parsons LH. Biphasic alterations in serotonin-1B (5-HT1B) receptor function during abstinence from extended cocaine self-administration. J Neurochem. 2006 Dec;99(5):1363-76. PubMed PMID: 17074068.
• PubChem Compound: 12957132
• Last Modified: Nov 11 2021